N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H17N3O3/c1-23-15-9-7-14(8-10-15)11-16(22)19-18-21-20-17(24-18)12-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H,19,21,22)
• InChI Key: FNMYGPGQWKOYOU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=NN=C(O2)CC3=CC=CC=C3
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(4-methoxyphenyl)acetamide, also known as BZAA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. BZAA belongs to the class of oxadiazole derivatives, which have been shown to possess a wide range of biological activities, including antimicrobial, antifungal, anticancer, and anticonvulsant properties.

Scientific Research Applications

• Antimicrobial and Antitumor Agents : A study by Kaya et al. (2017) focused on synthesizing hydrazide and oxadiazole derivatives, which included compounds structurally related to N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(4-methoxyphenyl)acetamide, as potential cytotoxic and antimicrobial agents. These compounds were evaluated for their antimicrobial activity against gram-positive and gram-negative bacteria, and fungi. Additionally, their antiproliferative activity against human tumor cell lines was assessed. One of the compounds exhibited significant inhibitory activity against specific tumor cell lines, highlighting the potential of these compounds in chemotherapeutic applications Design and Synthesis of New 1,3,4-Oxadiazole - Benzothiazole and Hydrazone Derivatives as Promising Chemotherapeutic Agents.

• NMR Study of Oxadiazole Derivative : Ying-jun (2012) conducted a nuclear magnetic resonance (NMR) study of a novel 1,3,4-oxadiazole derivative, which bears some structural similarities to the compound . This study focused on the synthesis and structural analysis of the compound, contributing to the understanding of its chemical properties An NMR Study of A Novel 1,3,4-Oxadiazole Derivative Containing Benzimidazole Moiety.

• Synthesis of Oxadiazole Derivatives for Antimicrobial Activity : Devi et al. (2022) synthesized a series of oxadiazole derivatives and evaluated them for their antibacterial and antifungal activities. These compounds, including those structurally related to N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(4-methoxyphenyl)acetamide, showed promising results against a range of microorganisms, indicating their potential use as antimicrobial agents Recent Overview on Synthesis of 2-Mercaptobenzimidazole Derivatives and its Activities.